Cas no 1797291-11-2 (3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea)

• Product Name: 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea
• CAS No: 1797291-11-2
• MF: C₁₈H₂₂FN₅O
• MW: 343.398586750031
• CID: 5932884
• PubChem ID: 71807361
• Update Time: 2025-05-30

3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea
• 1-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)-3-(3-fluoro-4-methylphenyl)urea
• 1797291-11-2
• 3-[4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-1-(3-fluoro-4-methylphenyl)urea
• F6438-0359
• 1-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-3-(3-fluoro-4-methylphenyl)urea
• AKOS024560675

• Inchi： 1S/C18H22FN5O/c1-11-6-7-14(10-15(11)19)22-18(25)23-16-12(2)20-17(21-13(16)3)24-8-4-5-9-24/h6-7,10H,4-5,8-9H2,1-3H3,(H2,22,23,25)
• InChI Key： DVTGVMNFTIBHFN-UHFFFAOYSA-N
• SMILES： N(C1=C(C)N=C(N2CCCC2)N=C1C)C(NC1=CC=C(C)C(F)=C1)=O

Computed Properties

• Exact Mass: 343.18083850g/mol
• Monoisotopic Mass: 343.18083850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea

Comprehensive Overview of 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea (CAS No. 1797291-11-2)

The compound 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea (CAS No. 1797291-11-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core substituted with pyrrolidine and urea functionalities, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, given its structural resemblance to known kinase inhibitors and modulators of cellular signaling.

In recent years, the demand for novel small-molecule compounds like 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea has surged, driven by advancements in precision medicine and personalized therapies. The compound's fluorinated aromatic moiety and heterocyclic framework align with current trends in medicinal chemistry, where such features are often associated with improved bioavailability and target selectivity. This has led to increased searches for "pyrimidine-based therapeutics" and "fluorinated urea derivatives" in scientific databases and AI-driven research tools.

From a synthetic perspective, the preparation of CAS No. 1797291-11-2 involves multi-step organic transformations, including nucleophilic substitutions and urea bond formations. These methods are frequently discussed in forums and publications focusing on green chemistry and sustainable synthesis, reflecting the growing emphasis on environmentally friendly practices in chemical manufacturing. The compound's stability under various conditions also makes it a candidate for further derivatization, a topic often explored in queries like "modifying pyrimidine scaffolds" or "enhancing drug-like properties."

The pharmacological profile of 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea remains under investigation, but preliminary studies suggest interactions with enzymes involved in inflammatory and proliferative diseases. This aligns with broader industry trends, as evidenced by search terms such as "kinase inhibitors for oncology" and "small molecules in immunology." Its lipophilic nature and hydrogen-bonding capabilities further contribute to its potential as a lead compound, a point of interest for researchers exploring "drug design principles."

In agrochemical applications, the compound's structural features mirror those of modern crop protection agents, particularly in the context of pest resistance management. Its pyrimidine backbone is reminiscent of commercially successful herbicides and fungicides, sparking queries like "new modes of action in agrochemicals." The fluoro and methyl substitutions may influence its environmental fate, a critical consideration in regulatory discussions about "sustainable pesticide development."

Analytical characterization of CAS No. 1797291-11-2 typically employs advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's complexity. These methods are frequently searched in conjunction with "quality control for APIs" (Active Pharmaceutical Ingredients), underscoring the importance of purity assessment in both research and industrial settings. The compound's spectral data contributes to broader cheminformatics databases, supporting AI-driven drug discovery initiatives that rely on "structure-activity relationship modeling."

As the scientific community continues to explore 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea, its versatility across multiple disciplines becomes increasingly apparent. Whether in answering queries about "heterocyclic compound synthesis" or addressing challenges in "medicinal chemistry optimization," this compound exemplifies the intersection of innovation and practical application in modern chemical research.